3-chloro-7-{[(dimethylamino)(ethoxy)phosphoryl]oxy}-4-methyl-2H-chromen-2-one
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Overview
Description
3-chloro-7-{[(dimethylamino)(ethoxy)phosphoryl]oxy}-4-methyl-2H-chromen-2-one: is a synthetic organic compound with the molecular formula C14H17ClNO5P and a molecular weight of 345.72 g/mol . This compound is characterized by its chromen-2-one core structure, which is substituted with various functional groups, including a chloro group, a dimethylamino group, an ethoxy group, and a phosphoryl group.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-chloro-7-{[(dimethylamino)(ethoxy)phosphoryl]oxy}-4-methyl-2H-chromen-2-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:
Starting Material Preparation: The synthesis begins with the preparation of the chromen-2-one core structure through a condensation reaction between a suitable phenol derivative and an acetoacetate ester.
Chlorination: The chromen-2-one intermediate is then chlorinated using a chlorinating agent such as thionyl chloride (SOCl2) or phosphorus pentachloride (PCl5) to introduce the chloro group at the desired position.
Phosphorylation: The phosphoryl group is introduced through a phosphorylation reaction using a phosphorylating agent like diethyl phosphorochloridate (ClP(O)(OEt)2) in the presence of a base such as triethylamine (Et3N).
Dimethylamino and Ethoxy Group Introduction:
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the dimethylamino group, leading to the formation of N-oxide derivatives.
Reduction: Reduction reactions can target the phosphoryl group, converting it to a phosphine oxide or phosphine derivative.
Substitution: The chloro group can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles such as amines, thiols, or alkoxides.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophilic substitution reactions often require the presence of a base (e.g., sodium hydroxide, NaOH) and a suitable solvent (e.g., dimethylformamide, DMF).
Major Products:
Oxidation: N-oxide derivatives.
Reduction: Phosphine oxide or phosphine derivatives.
Substitution: Various substituted chromen-2-one derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry:
Catalysis: The compound can be used as a ligand in coordination chemistry to form metal complexes that act as catalysts in various organic transformations.
Fluorescence Probes: Due to its chromen-2-one core, the compound exhibits fluorescence properties, making it useful as a fluorescent probe in analytical chemistry.
Biology:
Enzyme Inhibition: The compound can act as an inhibitor of specific enzymes, providing insights into enzyme mechanisms and potential therapeutic applications.
Cell Imaging: Its fluorescence properties enable its use in cell imaging studies to visualize cellular processes.
Medicine:
Drug Development: The compound’s unique structure and reactivity make it a potential candidate for drug development, particularly in targeting specific biological pathways.
Diagnostics: It can be used in diagnostic assays to detect the presence of specific biomolecules.
Industry:
Material Science: The compound can be incorporated into polymer matrices to enhance material properties such as fluorescence and thermal stability.
Agriculture: It may be used in the development of agrochemicals for pest control and crop protection.
Mechanism of Action
The mechanism of action of 3-chloro-7-{[(dimethylamino)(ethoxy)phosphoryl]oxy}-4-methyl-2H-chromen-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s phosphoryl group can form covalent bonds with active site residues of enzymes, leading to enzyme inhibition. Additionally, its chromen-2-one core can interact with hydrophobic pockets in proteins, affecting protein function and signaling pathways .
Comparison with Similar Compounds
7-ethoxy-4-methyl-2H-chromen-2-one: Lacks the chloro and phosphoryl groups, resulting in different reactivity and applications.
3-chloro-4-methyl-2H-chromen-2-one: Lacks the dimethylamino and phosphoryl groups, affecting its chemical properties and biological activity.
7-{[(dimethylamino)(ethoxy)phosphoryl]oxy}-4-methyl-2H-chromen-2-one: Lacks the chloro group, leading to different substitution reactions and applications.
Uniqueness: The presence of the chloro, dimethylamino, ethoxy, and phosphoryl groups in 3-chloro-7-{[(dimethylamino)(ethoxy)phosphoryl]oxy}-4-methyl-2H-chromen-2-one imparts unique chemical reactivity and biological activity, making it a versatile compound for various scientific and industrial applications .
Biological Activity
3-chloro-7-{[(dimethylamino)(ethoxy)phosphoryl]oxy}-4-methyl-2H-chromen-2-one, also known by its CAS number 194988-29-9, is a synthetic organic compound belonging to the chromenone class. Its structure includes a chloro group, a dimethylamino group, and an ethoxy-phosphoryl moiety, which contribute to its diverse chemical and biological properties. This article explores the biological activity of this compound, focusing on its pharmacological potential, mechanisms of action, and relevant research findings.
The molecular formula of this compound is C14H17ClNO5P with a molecular weight of 345.71 g/mol. The unique combination of functional groups in this compound suggests potential interactions with various biological targets.
Property | Value |
---|---|
Molecular Formula | C₁₄H₁₇ClN O₅P |
Molecular Weight | 345.71 g/mol |
CAS Number | 194988-29-9 |
Biological Activity
Research indicates that compounds similar to this compound exhibit significant biological activities, including:
- Antimicrobial Activity : Compounds in the chromenone class have been shown to possess antimicrobial properties against various pathogens. For instance, studies have demonstrated that certain derivatives can inhibit bacterial growth by disrupting cell wall synthesis or function.
- Enzyme Inhibition : The compound's structural features suggest potential inhibition of key enzymes such as acetylcholinesterase (AChE). Similar compounds have been tested for their ability to reactivate AChE inhibited by organophosphate pesticides, indicating a possible role in neuroprotection or treatment of poisoning.
- Anti-inflammatory Effects : Some studies suggest that chromenone derivatives can modulate inflammatory pathways, potentially offering therapeutic benefits in conditions characterized by chronic inflammation.
Study on Antimicrobial Properties
A study conducted on various chromenone derivatives found that specific modifications at the 3 and 6 positions significantly enhanced their antibacterial activity. For example, the derivative 3-chloro-6-hexyl-7-hydroxy-4-methyl-2H-chromen-2-one exhibited an IC50 value of 60.50 ± 0.87 µM against E. coli, highlighting the importance of structural modifications in enhancing bioactivity .
Enzyme Reactivation Studies
In vitro studies have evaluated the reactivation potential of oxime-type compounds similar to this compound on AChE inhibited by organophosphate agents. Results indicated that certain derivatives could effectively reactivate AChE at concentrations as low as 10−5 M, suggesting a promising avenue for therapeutic applications in cases of poisoning .
The biological activity of this compound can be attributed to several mechanisms:
- Electrophilic Interactions : The presence of the chloro group enhances electrophilicity, allowing for interactions with nucleophilic sites on target biomolecules.
- Phosphorylation : The phosphoryl moiety may facilitate interactions with enzymes involved in signaling pathways or metabolic processes.
- Structural Modulation : Variations in substituents on the chromenone backbone influence binding affinity and specificity towards biological targets.
Properties
CAS No. |
194988-29-9 |
---|---|
Molecular Formula |
C14H17ClNO5P |
Molecular Weight |
345.71 g/mol |
IUPAC Name |
3-chloro-7-[dimethylamino(ethoxy)phosphoryl]oxy-4-methylchromen-2-one |
InChI |
InChI=1S/C14H17ClNO5P/c1-5-19-22(18,16(3)4)21-10-6-7-11-9(2)13(15)14(17)20-12(11)8-10/h6-8H,5H2,1-4H3 |
InChI Key |
LFDODTSSBGRUEA-UHFFFAOYSA-N |
Canonical SMILES |
CCOP(=O)(N(C)C)OC1=CC2=C(C=C1)C(=C(C(=O)O2)Cl)C |
Origin of Product |
United States |
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